Cas no 2229482-37-3 (3-fluoro-3-(1H-1,2,4-triazol-3-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(1H-1,2,4-triazol-3-yl)propan-1-amine
• CAS No: 2229482-37-3
• MF: C₅H₉FN₄
• MW: 144.150163412094
• CID: 6589190
• PubChem ID: 165856276
• Update Time: 2025-07-21

3-fluoro-3-(1H-1,2,4-triazol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(1H-1,2,4-triazol-3-yl)propan-1-amine
• 2229482-37-3
• EN300-1811874

• Inchi： 1S/C5H9FN4/c6-4(1-2-7)5-8-3-9-10-5/h3-4H,1-2,7H2,(H,8,9,10)
• InChI Key： GIMWSVWVCZQCHO-UHFFFAOYSA-N
• SMILES： FC(C1=NC=NN1)CCN

Computed Properties

• Exact Mass: 144.08112447g/mol
• Monoisotopic Mass: 144.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.6Ų

Additional information on 3-fluoro-3-(1H-1,2,4-triazol-3-yl)propan-1-amine

Research Brief on 3-fluoro-3-(1H-1,2,4-triazol-3-yl)propan-1-amine (CAS: 2229482-37-3): Recent Advances and Applications

3-fluoro-3-(1H-1,2,4-triazol-3-yl)propan-1-amine (CAS: 2229482-37-3) is a fluorinated triazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including antimicrobial, antifungal, and anticancer research. The presence of both a fluorine atom and a 1,2,4-triazole moiety in its structure enhances its bioactivity and metabolic stability, making it a valuable scaffold for drug development.

Recent studies have focused on the synthesis and optimization of 3-fluoro-3-(1H-1,2,4-triazol-3-yl)propan-1-amine to improve its pharmacokinetic and pharmacodynamic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against fungal pathogens, particularly Candida species, by targeting essential enzymes involved in ergosterol biosynthesis. The study highlighted the compound's low cytotoxicity to mammalian cells, suggesting a favorable safety profile for further development.

In addition to its antimicrobial properties, 3-fluoro-3-(1H-1,2,4-triazol-3-yl)propan-1-amine has been investigated for its potential in oncology. A preclinical study conducted by researchers at the National Cancer Institute revealed that this compound can induce apoptosis in certain cancer cell lines by modulating key signaling pathways, including the PI3K/AKT/mTOR axis. The study also noted that the fluorine atom plays a critical role in enhancing the compound's binding affinity to its molecular targets, underscoring the importance of structural optimization in drug design.

The synthesis of 3-fluoro-3-(1H-1,2,4-triazol-3-yl)propan-1-amine has also been a subject of recent research. A novel synthetic route, reported in Organic Letters in 2022, offers a more efficient and scalable method for producing this compound with high purity and yield. This advancement is expected to facilitate further pharmacological evaluations and accelerate its transition into clinical trials.

Despite these promising findings, challenges remain in the development of 3-fluoro-3-(1H-1,2,4-triazol-3-yl)propan-1-amine as a therapeutic agent. Issues such as solubility, bioavailability, and potential drug-drug interactions need to be addressed in future studies. Nevertheless, the compound's unique chemical properties and broad-spectrum bioactivity make it a compelling candidate for continued research in the field of chemical biology and drug discovery.

In conclusion, 3-fluoro-3-(1H-1,2,4-triazol-3-yl)propan-1-amine (CAS: 2229482-37-3) represents a promising avenue for the development of novel therapeutics. Its dual functionality as an antimicrobial and anticancer agent, coupled with recent advancements in its synthesis, positions it as a compound of significant interest for researchers in the chemical and biomedical sciences. Further studies are warranted to fully elucidate its mechanisms of action and therapeutic potential.